Cas no 4026-20-4 (2-hydroxy-3,3-dimethylbutyric acid)

• Product Name: 2-hydroxy-3,3-dimethylbutyric acid
• CAS No: 4026-20-4
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 925527
• PubChem ID: 107211
• Update Time: 2025-05-25

2-hydroxy-3,3-dimethylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,3-dimethylbutyric acid
• 2-hydroxy-3,3-dimethylbutanoic acid
• 3,3-Dimethyl-2-hydroxybutyric acid
• Butanoic acid, 2-hydroxy-3,3-dimethyl-
• Butyric acid, 2-hydroxy-3,3-dimethyl-
• tert-Butylglycolic acid
• CS-0378432
• 2-Hydroxy-3,3-dimethylbutanoicacid
• DB-010699
• MFCD00029993
• Z803056544
• (+/-)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
• (2S)-2-hydroxy-3,3-dimethyl-butanoic acid
• (RS)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
• AKOS010579955
• UNII-TS4J3KZN8P
• F79763
• BS-12239
• DB-013667
• 2-Hydroxy-3,3-dimethylbutanoic acid #
• EINECS 223-698-0
• 2-hydroxy-3,3-dimethyl-butanoic acid
• Q27290234
• J217.840K
• NS00030751
• EN300-75503
• DTXSID1027554
• (+/-)-2-HYDROXY-3,3-DIMETHYLBUTYRIC ACID
• SB44967
• DB-134887
• 3,3-Dimethyl-1-hydroxybutyric acid
• SB44394
• TS4J3KZN8P
• 4026-20-4
• SCHEMBL194255
• A858171
• DTXCID807554

• Inchi： 1S/C6H12O3/c1-6(2,3)4(7)5(8)9/h4,7H,1-3H3,(H,8,9)
• InChI Key： FWVNWTNCNWRCOU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191-191.5 ºC
• Boiling Point: 118 ºC (9 Torr)
• Flash Point: 114.6±16.3 ºC,
• Refractive Index: 1.459
• Solubility: Dissolution (94 g/l) (25 º C),
• PSA: 57.53
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-hydroxy-3,3-dimethylbutyric acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydroxy-3,3-dimethylbutyric acid

Introduction to 2-hydroxy-3,3-dimethylbutyric acid (CAS No. 4026-20-4)

2-hydroxy-3,3-dimethylbutyric acid, identified by the Chemical Abstracts Service Number (CAS No.) 4026-20-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its hydroxyl and branched alkyl groups, has garnered attention due to its diverse applications and potential in synthetic chemistry and biochemistry.

The structure of 2-hydroxy-3,3-dimethylbutyric acid consists of a hydroxyl (-OH) group attached to a carbon atom, which is further substituted with two methyl groups (-CH₃) on the adjacent carbon. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The compound's ability to participate in various organic reactions, such as esterification, oxidation, and reduction, underscores its versatility in chemical transformations.

In recent years, 2-hydroxy-3,3-dimethylbutyric acid has been extensively studied for its potential applications in pharmaceuticals. Its structural features suggest that it may serve as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in developing novel therapeutic agents that target specific biological pathways. The compound's ability to mimic or interact with natural metabolites makes it an intriguing candidate for drug discovery efforts.

One of the most promising areas of research involving 2-hydroxy-3,3-dimethylbutyric acid is its application in metabolic engineering. Studies have indicated that this compound can influence metabolic pathways by acting as a substrate or regulator. This has led to investigations into its potential use in treating metabolic disorders, where modulating these pathways could provide therapeutic benefits. The compound's stability and reactivity under various conditions make it suitable for such applications.

Furthermore, 2-hydroxy-3,3-dimethylbutyric acid has been examined for its role in material science. Its unique chemical structure allows it to be incorporated into polymers and other materials, enhancing their properties. For example, researchers have explored its use in creating biodegradable plastics and coatings that exhibit improved durability and functionality. These findings highlight the compound's broader utility beyond traditional pharmaceutical applications.

The synthesis of 2-hydroxy-3,3-dimethylbutyric acid is another area of active interest. Various synthetic routes have been developed to produce this compound efficiently and on an industrial scale. These methods often involve multi-step organic reactions that highlight the compound's reactivity and the synthetic strategies employed to access complex structures. Advances in synthetic chemistry continue to refine these processes, making 2-hydroxy-3,3-dimethylbutyric acid more accessible for research and commercial purposes.

In conclusion, 2-hydroxy-3,3-dimethylbutyric acid (CAS No. 4026-20-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool in pharmaceutical research, metabolic engineering, and material science. As ongoing studies continue to uncover new applications and synthetic methods for this compound, its importance is likely to grow further.